Cas no 6768-21-4 (Propanedioic acid, [(3-chlorophenyl)methylene]-, diethyl ester)

• Product Name: Propanedioic acid, [(3-chlorophenyl)methylene]-, diethyl ester
• CAS No: 6768-21-4
• MF: C₁₄H₁₅ClO₄
• MW: 282.719503641129
• CID: 1721036
• PubChem ID: 367434
• Update Time: 2025-04-21

Propanedioic acid, [(3-chlorophenyl)methylene]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [(3-chlorophenyl)methylene]-, diethyl ester
• (m-Chlorobenzylidene)malonic acid diethyl ester
• diethyl 2-[(3-chlorophenyl)methylidene]propanedioate
• ASZSQVRNXYEROB-UHFFFAOYSA-N
• SCHEMBL11823592
• Diethyl 2-(3-chlorobenzylidene)malonate #
• Diethyl 2-(3-chlorobenzylidene)malonate
• NSC637155
• DTXSID80327207
• Malonic acid, (m-chlorobenzylidene)-, diethyl ester
• NSC-637155
• diethyl 2-[(3-chlorophenyl)methylene]propanedioate
• 6768-21-4

• Inchi： 1S/C14H15ClO4/c1-3-18-13(16)12(14(17)19-4-2)9-10-6-5-7-11(15)8-10/h5-9H,3-4H2,1-2H3
• InChI Key： ASZSQVRNXYEROB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)/C=C(\C(=O)OCC)/C(=O)OCC

Computed Properties

• Exact Mass: 282.06595
• Monoisotopic Mass: 282.0658866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6